Cas no 1260017-48-8 (1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo-
• CAS No: 1260017-48-8
• MF: C₉H₇IO₂
• MW: 274.055155038834
• CID: 5306991
• PubChem ID: 117942277
• Update Time: 2026-03-10

1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo-
• 4-hydroxy-7-iodo-indan-1-one
• 2,3-Dihydro-4-hydroxy-7-iodo-1H-inden-1-one
• SCHEMBL16555466
• MFCD18208909
• SY320395
• 1260017-48-8
• 4-Hydroxy-7-iodo-1-indanone
• 4-hydroxy-7-iodo-2,3-dihydro-1H-inden-1-one
• DB-134059
• F86229
• PS-19787

• Inchi： 1S/C9H7IO2/c10-6-2-4-7(11)5-1-3-8(12)9(5)6/h2,4,11H,1,3H2
• InChI Key： FNEKRCOAAVJUAV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(O)=CC=C2I)CC1

Computed Properties

• Exact Mass: 273.94908g/mol
• Monoisotopic Mass: 273.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo-

1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo

1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo (CAS No. 1260017-48-8) is a complex organic compound with a unique structure that combines indenone and iodo functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a bicyclic framework with an indenone core, a hydroxyl group at position 4, and an iodine atom at position 7. These functional groups contribute to its versatile chemical properties and reactivity.

The synthesis of 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. Recent studies have focused on optimizing the synthesis process to enhance scalability and reduce environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations in the synthesis pathway.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The indenone core is known to exhibit bioactivity, and the presence of the hydroxyl and iodine groups provides additional sites for functionalization. This makes it an attractive candidate for designing molecules with specific pharmacological properties. Recent research has highlighted its potential in anti-inflammatory and antioxidant therapies.

In addition to its pharmaceutical applications, 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic solar cells and light-emitting diodes (OLEDs). The iodine substituent plays a crucial role in modulating the electronic characteristics of the molecule.

The environmental impact of this compound has also been a topic of interest. Studies have examined its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate.

From a structural perspective, 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-7-iodo exhibits interesting stereochemical properties due to the presence of multiple stereogenic centers. This has led to investigations into its enantioselective synthesis and the development of asymmetric catalysis methods. Such advancements could pave the way for large-scale production of enantiopure compounds with specific chiral properties.

In conclusion, 1H-indenone derivatives, particularly 1H-indenone derivatives with iodo substitution, represent a class of compounds with diverse applications across multiple disciplines. The ongoing research into their synthesis, properties, and applications underscores their importance in modern chemistry and materials science.